Cas no 2287287-17-4 (1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine)

• Product Name: 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• CAS No: 2287287-17-4
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 5750734
• PubChem ID: 137945818
• Update Time: 2025-06-09

1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• {[3-(4-chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• 2287287-17-4
• EN300-6760682

• Inchi： 1S/C14H18ClNO/c1-16-9-13-6-14(7-13,8-13)10-3-4-11(15)12(5-10)17-2/h3-5,16H,6-9H2,1-2H3
• InChI Key： RLFVBJRYEKGPLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 251.1076919g/mol
• Monoisotopic Mass: 251.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

Introduction to 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine (CAS No: 2287287-17-4)

1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2287287-17-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a highly intricate framework, which includes a bicyclo[1.1.1]pentanyl moiety linked to a phenyl ring substituted with chloro and methoxy groups. This specific arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity, making it a valuable candidate for synthetic chemistry and medicinal chemistry studies.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of the bicyclo[1.1.1]pentanyl group, in particular, has been associated with various biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. These findings have spurred researchers to investigate the possible applications of 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine in therapeutic contexts.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The phenyl ring, adorned with chloro and methoxy substituents, can modulate the activity of enzymes and receptors involved in various physiological pathways. For instance, studies have suggested that such structural motifs may interfere with the function of kinases and other signaling molecules, which are often implicated in diseases like cancer and inflammatory disorders.

The N-methylmethanamine moiety in the compound's name 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine also plays a crucial role in determining its pharmacological profile. This group can influence the compound's solubility, metabolic stability, and overall bioavailability, all of which are critical factors in drug development. By optimizing these properties, researchers aim to enhance the therapeutic efficacy of the compound while minimizing potential side effects.

Recent advancements in computational chemistry have enabled more sophisticated predictions of a compound's biological activity based on its molecular structure. These tools have been instrumental in identifying promising candidates like 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine for further experimental validation. By leveraging machine learning algorithms and large datasets, scientists can now rapidly screen thousands of compounds for their potential therapeutic value.

In addition to computational methods, traditional experimental approaches remain essential for elucidating the biological roles of novel compounds. In vitro assays and animal models provide valuable insights into how 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine interacts with biological systems. These studies often reveal unexpected mechanisms of action and help refine the design of future drug candidates.

The synthesis of complex molecules like 1-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine presents significant challenges due to their intricate structures. However, recent innovations in synthetic chemistry have made it possible to construct such molecules with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building the desired molecular frameworks.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs with improved efficacy and safety profiles. Compounds like 1-[3-(4-Chloro-3-methoxyphenyl)-bicyclo[...]methylmethanamine represent promising leads that could eventually lead to novel therapeutic agents for treating various diseases.

In conclusion, 2287287-17-4 stands out as a noteworthy compound in the realm of pharmaceutical research due to its unique structural features and potential biological activities. The ongoing investigation into this molecule underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.